Cas no 921938-78-5 (4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate)

• Product Name: 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate
• CAS No: 921938-78-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD09065016
• CID: 802969
• PubChem ID: 24229640
• Update Time: 2025-06-08

4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate
• 4-(2-METHYL-1H-IMIDAZOL-1-YL)BENZOIC ACID
• 4-(2-methylimidazol-1-yl)benzoic acid,hydrochloride
• Benzoicacid, 4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:1)
• DTXSID60640345
• 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid--hydrogen chloride (1/1)
• 4-(2-methyl-1H-imidazol-1-yl)benzoic acid hydrochloride, AldrichCPR
• MFCD09065016
• 1-(4-Carboxyphenyl)-2-methyl-1H-imidazole hydrochloride
• MS-22585
• 4-(2-methylimidazol-1-yl)benzoic acid;hydrochloride
• 921938-78-5
• 4-(2-Methyl-1h-imidazol-1-yl)benzoic acid, HCl
• 4-(2-METHYL-1H-IMIDAZOL-1-YL)BENZOIC ACID HYDROCHLORIDE
• 4-(2-Methyl-1H-imidazol-1-yl)benzoic Acid HCl

• MDL： MFCD09065016
• Inchi： 1S/C11H10N2O2.ClH/c1-8-12-6-7-13(8)10-4-2-9(3-5-10)11(14)15;/h2-7H,1H3,(H,14,15);1H
• InChI Key： BEEGRPWPKUMZCU-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)N1C=CN=C1C)=O

Computed Properties

• Exact Mass: 256.06100
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: Not available
• Melting Point: 313 °C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 64.35000
• LogP: 2.61660
• Vapor Pressure: Not available

4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate

4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate (CAS No. 921938-78-5): An Overview

4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate (CAS No. 921938-78-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylimidazole benzoic acid hydrochloride hydrate, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate is characterized by a benzoic acid moiety substituted with a 2-methylimidazole group, forming a stable salt with hydrochloric acid. The presence of the imidazole ring imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development. The compound is typically synthesized through a multi-step process involving the reaction of 4-bromobenzoic acid with 2-methylimidazole in the presence of a base, followed by conversion to the hydrochloride salt and hydration.

Recent studies have highlighted the potential of 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate in various biological systems. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the glycolytic pathway, suggesting its potential as an antidiabetic agent. The mechanism of action involves binding to the active site of the enzyme, thereby disrupting its catalytic function.

In addition to its enzymatic inhibition properties, 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate has shown promise in modulating receptor activity. Research conducted at a leading pharmaceutical institute revealed that this compound acts as a partial agonist at specific G-protein coupled receptors (GPCRs), which are crucial for various physiological processes. This finding opens up new avenues for its use in treating conditions such as hypertension and cardiovascular diseases.

The safety profile of 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate has also been extensively evaluated. Preclinical studies have demonstrated that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical development. These findings are supported by data from animal models, where the compound showed minimal adverse effects even at high doses.

Clinical trials are currently underway to assess the efficacy and safety of 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate in human subjects. Early results from phase I trials have been promising, with the compound demonstrating favorable pharmacodynamic effects and tolerability. These trials are expected to provide valuable insights into its therapeutic potential and guide future drug development efforts.

In conclusion, 4-(2-Methyl-1H-imidazol-1-yl)benzoic acid hydrochloride hydrate (CAS No. 921938-78-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and potential therapeutic use. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.